Cas no 113458-67-6 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-67-6x300.png)
113458-67-6 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-67-6
Molecular Formula:C13H15N7O3
Molecular Weight:317.3033
CID:146953
PubChem ID:3087151
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(3,4-diaminophenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5628737
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diaminophenyl)-6,8-dimethyl-
- 4a-(3,4-Diaminophenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- DTXSID70921071
- 113458-67-6
-
- InChIKey: SNHBMGKKZPZLHZ-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H15N7O3/c1-19-9-13(16-11(22)18-17-9,10(21)20(2)12(19)23)6-3-4-7(14)8(15)5-6/h3-5H,14-15H2,1-2H3,(H2,16,18,22)
- SMILES: NC1C=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N
Computed Properties
- Exact Mass: 317.12385
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 1
- Monoisotopic Mass: 317.12363737g/mol
- Heavy Atom Count: 23
- Complexity: 606
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.4
- Topological Polar Surface Area: 146Ų
Experimental Properties
- PSA: 146.15
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Huawang Zhao,Alexander J. Hill,Lei Ma,Adarsh Bhat,Guohua Jing,Johannes W. Schwank Catal. Sci. Technol., 2021,11, 5986-6000
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Jan P. Unsleber,Johannes Neugebauer,Robert H. Morris Dalton Trans., 2018,47, 2739-2747
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Xiaoyu Cheng,Richard Gondosiswanto,Simone Ciampi,Peter J. Reece,J. Justin Gooding Chem. Commun., 2012,48, 11874-11876
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Uday Narayan Pan,Thangjam Ibomcha Singh,Dasu Ram Paudel,Chandan Chandru Gudal,Nam Hoon Kim J. Mater. Chem. A, 2020,8, 19654-19664
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9. Front cover
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Abhilash Karuthedath Parameswaran,Lukáš Děkanovský,Vlastimil Mazánek,Sivaraj Pazhaniswamy,Zdenek Sofer J. Mater. Chem. A, 2023,11, 17671-17685
113458-67-6 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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